Cas no 80381-22-2 (1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide)

• Product name: 1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
• CAS No: 80381-22-2
• MF: C₁₈H₂₆INO₂
• MW: 415.309
• CID: 1803401
• PubChem ID: 3062211

1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[(2-phenylbutanoyl)oxy]-1-azoniabicyclo[2.2.2]octane iodide
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate,iodide
• 1-Methyl-3-[(2-phenylbutanoyl)oxy]-1-azabicyclo[2.2.2]octan-1-ium iodide
• AKOS024418838
• Quinuclidinium, 3-hydroxy-1-methyl-, iodide, 2-phenylbutyrate (ester)
• DTXSID501001200
• 80381-22-2
• 3-Hydroxy-1-methyl-quinuclidinium iodide 2-phenylbutyrate (ester)
• (1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl) 2-phenylbutanoate;iodide

• Inchi： InChI=1S/C18H26NO2.HI/c1-3-16(14-7-5-4-6-8-14)18(20)21-17-13-19(2)11-9-15(17)10-12-19;/h4-8,15-17H,3,9-13H2,1-2H3;1H/q+1;/p-1
• InChI Key： XMRJVBJUGDLPIJ-UHFFFAOYSA-M
• SMILES： CCC(C1=CC=CC=C1)C(=O)OC2C[N+]3(CCC2CC3)C.[I-]

Computed Properties

• Exact Mass: 415.10083g/mol
• Monoisotopic Mass: 415.10083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų